Cas no 477864-44-1 (methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate)

• Product Name: methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate
• CAS No: 477864-44-1
• CID: 4652704
• Update Time: 2025-10-27

methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[1-(1,3-BENZODIOXOL-5-YLMETHYL)-4-HYDROXY-2-OXO-1,2-DIHYDRO-3-PYRIDINYL]ACETATE
• 3-Pyridineacetic acid, 1-(1,3-benzodioxol-5-ylmethyl)-1,2-dihydro-4-hydroxy-2-oxo-, methyl ester
• methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate

Methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate (CAS No. 477864-44-1): A Comprehensive Overview

Methyl 2-{1-[(2H-1,3-benzodioxol-5-yl)methyl]-4-hydroxy-2 oxo 1,2 dihydropyridin 3 yl}acetate, identified by the CAS registry number 477864 44 1, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in organic synthesis and their role in pharmacological agents. The structure of this compound is characterized by a benzodioxole moiety attached to a dihydropyridine ring, with additional functional groups that enhance its reactivity and utility.

The synthesis of methyl 2-{1 [(2H 1,3 benzodioxol 5 yl)methyl] 4 hydroxy 2 oxo 1,2 dihydropyridin 3 yl}acetate involves multi-step organic reactions, including coupling reactions and oxidation processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and chiral catalysis. The presence of the benzodioxole group imparts unique electronic properties to the molecule, making it an attractive candidate for applications in optoelectronics and sensor technologies.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The dihydropyridine ring serves as a scaffold for attaching various bioactive molecules, enabling targeted drug delivery with enhanced bioavailability. Recent studies have demonstrated that this compound can act as a carrier for anti-cancer drugs, showing improved efficacy in vitro and in vivo models. Furthermore, its ability to form stable complexes with metal ions has led to its use in designing novel contrast agents for magnetic resonance imaging (MRI).

In the field of materials science, methyl 2 {1 [(2H 1,3 benzodioxol 5 yl)methyl] 4 hydroxy 2 oxo 1,2 dihydropyridin 3 yl}acetate has been explored as a precursor for synthesizing advanced polymers and nanoparticles. Its unique structure allows for easy functionalization, enabling the creation of materials with tailored properties such as high thermal stability and mechanical strength. These materials have potential applications in aerospace engineering and advanced electronics.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the benzodioxole group significantly influences the molecule's π-conjugation system, enhancing its ability to participate in electron transfer processes. This understanding has paved the way for its use in designing more efficient solar cells and batteries.

In conclusion, methyl 2 {1 [(2H 1,3 benzodioxol 5 yl)methyl] 4 hydroxy 2 oxo 1,2 dihydropyridin 3 yl}acetate (CAS No. 477864 44_) is a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and properties of this compound, it is poised to play a pivotal role in advancing technological innovations and therapeutic solutions.